Cas no 2034324-33-7 (4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 2034324-33-7
• MF: C₁₆H₁₆Cl₂N₂O₃S
• MW: 387.280840873718
• CID: 6361770
• PubChem ID: 121017470
• Update Time: 2025-11-01

4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS026690259
• 2034324-33-7
• 4-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
• 4-((1-((2,4-dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 4-[1-(2,4-dichloro-5-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• F6476-5700
• 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C16H16Cl2N2O3S/c1-11-8-16(15(18)9-14(11)17)24(21,22)20-7-4-13(10-20)23-12-2-5-19-6-3-12/h2-3,5-6,8-9,13H,4,7,10H2,1H3
• InChI Key： BVTGDJXNDMPFBR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N1CCC(C1)OC1C=CN=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 386.0258689g/mol
• Monoisotopic Mass: 386.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

Introduction to 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 2034324-33-7)

4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine, identified by the CAS number 2034324-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a pyridine core functionalized with a sulfonyl-pyrrolidine moiety, which is known for its potential biological activity. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The chemical structure of 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine consists of a pyridine ring connected to an oxygenated sulfonyl-pyrrolidine group. The presence of the 2,4-dichloro-5-methylphenyl substituent on the sulfonyl group introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This structural motif is not only interesting from a synthetic chemistry perspective but also holds potential for modulating biological pathways relevant to various diseases.

In recent years, there has been growing interest in the development of small molecules that can interact with complex biological systems. The sulfonyl-pyrrolidine scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The compound 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine is no exception and represents a significant advancement in this area.

One of the key aspects that make this compound intriguing is its potential to act as a dual inhibitor or modulator. The pyridine ring can interact with various biological targets, while the sulfonyl-pyrrolidine group can provide additional binding interactions. This dual functionality makes it a versatile tool for drug discovery. Researchers have been exploring how different substituents on the pyridine ring can influence the compound's potency and selectivity against specific biological targets.

The synthesis of 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine involves multiple steps, including sulfonylation, pyrrolidine formation, and oxygenation reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and precision. These advancements are crucial for facilitating drug discovery efforts and bringing new therapeutic agents to market.

From a pharmacological perspective, 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine has shown potential in preclinical studies as an inhibitor of certain enzymes and receptors. For example, it has been tested for its ability to inhibit kinases involved in cancer cell proliferation. The 2,4-dichloro-5-methylphenyl substituent plays a critical role in modulating the compound's binding affinity and selectivity. By fine-tuning this substituent, researchers can enhance the compound's therapeutic potential while minimizing side effects.

In addition to its applications in oncology, this compound may also have relevance in other therapeutic areas such as neurology and inflammation. The pyridine-sulfonyl-pyrrolidine scaffold is known for its ability to cross the blood-brain barrier, making it suitable for central nervous system (CNS) drug development. Furthermore, its interactions with inflammatory pathways suggest that it could be useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The latest research on 4-((1-((2,4-Dichloro-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine includes studies on its mechanism of action and pharmacokinetic properties. These studies are essential for understanding how the compound interacts with biological systems and how it can be optimized for clinical use. Computational modeling techniques have been particularly useful in predicting the binding modes of this compound with target proteins. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process.

Another area of interest is the development of analogs of 4-( (1 - (( 2 , 4 - Dichloro - 5 - methylphenyl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) pyridine that exhibit improved pharmacological properties. By modifying specific parts of the molecule, researchers can enhance its potency, selectivity, and solubility. For example, replacing certain hydrogen atoms with fluorine or chlorine atoms can significantly alter the compound's electronic properties and binding characteristics.

The future prospects for 4-( (1 - (( 2 , 4 - Dichloro - 5 - methylphenyl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) pyridine are promising given its unique structural features and potential biological activity. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound could play a significant role in addressing unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.